Ethyl 2-hydroxy-6-methylbenzoate
Cat. No. B1296959
M. Wt: 180.2 g/mol
InChI Key: KWXBNUYCDMPLEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06441219B1
Procedure details
A stirred mixture of crotonaldehyde (21.0 g, 0.30 mol) and anhydrous sodium acetate (25.0 g, 0.30 mol) in glacial acetic acid is heated to reflux temperature under N2, treated dropwise with ethyl chloroacetoacetate (41.1 g, 95%, 0.25 mol) over a 2.25 hr. period, heated at reflux temperature for 16 hr., cooled to room temperature and concentrated in vacuo to give a residue. The residue is partitioned between ethyl acetate and water. The organic phase is diluted with hexanes, washed sequentially with water and aqueous NaHCO3 and concentrated in vacuo to give the title product as an oil, 41.0 g, 71.4% purity (65% yield), characterized by NMR analysis.
Name
Yield
65%
Identifiers
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REACTION_CXSMILES
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[CH:1](=O)/[CH:2]=[CH:3]/[CH3:4].C([O-])(=O)C.[Na+].Cl[CH2:12][C:13](=[O:20])[CH2:14][C:15]([O:17][CH2:18][CH3:19])=[O:16]>C(O)(=O)C>[OH:20][C:13]1[CH:12]=[CH:1][CH:2]=[C:3]([CH3:4])[C:14]=1[C:15]([O:17][CH2:18][CH3:19])=[O:16] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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21 g
|
|
Type
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reactant
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|
Smiles
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C(\C=C\C)=O
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Name
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|
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Quantity
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25 g
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|
Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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|
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Quantity
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41.1 g
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|
Type
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reactant
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Smiles
|
ClCC(CC(=O)OCC)=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux temperature under N2
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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period, heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux temperature for 16 hr
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|
Duration
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16 h
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to give a residue
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is partitioned between ethyl acetate and water
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ADDITION
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Type
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ADDITION
|
|
Details
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The organic phase is diluted with hexanes
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WASH
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Type
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WASH
|
|
Details
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washed sequentially with water and aqueous NaHCO3
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
OC1=C(C(=O)OCC)C(=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 65% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
